Cas no 1238210-10-0 (Emtricitabine Carboxylic Acid)

• Product name: Emtricitabine Carboxylic Acid
• CAS No: 1238210-10-0
• MF: C₈H₈FN₃O₄S
• MW: 261.230223655701
• CID: 1059799
• PubChem ID: 56637813

Emtricitabine Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Emtricitabine Carboxylic Acid
• 1238210-10-0
• Emtrictiabine impurity A [WHO-IP]
• 1,3-Oxathiolane-2-carboxylic acid, 5-(4-amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-, (2R,5S)-; (2R,5S)-5-(4-Amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-1,3-oxathiolane-2-carboxylic acid; (2R,5S)-5-(4-Amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-1,3-oxathiolane-2-carboxylic Acid
• Q27895637
• (2R,5S)-5-(4-amino-5-fluoro-2-oxo-1,2-dihydropyrimidin-1-yl)-1,3-oxathiolane-2-carboxylic acid
• A1-01730
• (2RS,5SR)-5-(4-AMINO-5-FLUORO-2-OXOPYRIMIDIN-1(2H)-YL)-1,3-OXATHIOLAN-2-CARBOXYLIC ACID
• carboxy-emtricitabine
• UNII-61557K3S8B
• (2R,5S)-5-(4-Amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylic acid
• 1,3-Oxathiolane-2-carboxylic acid, 5-(4-amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-, (2R,5S)-
• SCHEMBL2266135
• 61557K3S8B
• (2R,5S)-5-(4-amino-5-fluoro-2-oxopyrimidin-1-yl)-1,3-oxathiolane-2-carboxylic acid

• Inchi： InChI=1S/C8H8FN3O4S/c9-3-1-12(8(15)11-5(3)10)4-2-17-7(16-4)6(13)14/h1,4,7H,2H2,(H,13,14)(H2,10,11,15)/t4-,7+/m0/s1
• InChI Key： GQHACZWRCOKKIZ-MHTLYPKNSA-N
• SMILES： c1c(c(nc(=O)n1[C@@H]2CS[C@@H](O2)C(=O)O)N)F

Computed Properties

• Exact Mass: 261.022
• Monoisotopic Mass: 261.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 131A^2

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: 228-230°C (dec.)
• Boiling Point: 510.2±60.0 °C at 760 mmHg
• Solubility: DMSO (Sparingly), Methanol (Slightly, Heated, Sonicated)
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Emtricitabine Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator